4-(N,N-Di-boc-amino)butyl bromide
Overview
Description
4-(N,N-Di-boc-amino)butyl bromide is a chemical compound with applications in the synthesis of derivatives of N-Boc-aminoalkoxyphenyl, aloperine derivatives for use against HIV, and in the development of better CK2 inhibitors .
Molecular Structure Analysis
The molecular structure of 4-(N,N-Di-boc-amino)butyl bromide is represented by the Inchi Code: 1S/C14H26BrNO4/c1-13(2,3)19-11(17)16(10-8-7-9-15)12(18)20-14(4,5)6/h7-10H2,1-6H3 . The molecular weight of the compound is 352.27 .Chemical Reactions Analysis
The Boc group in 4-(N,N-Di-boc-amino)butyl bromide is stable towards most nucleophiles and bases. Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-(N,N-Di-boc-amino)butyl bromide include a density of 1.2±0.1 g/cm3, boiling point of 308.8±25.0 °C at 760 mmHg, vapour pressure of 0.0±0.7 mmHg at 25°C, and a flash point of 140.5±23.2 °C .Scientific Research Applications
N-Boc Protection of Amines
The compound is used in the N-Boc protection of amines . This process involves the chemoselective mono-N-Boc protection of various structurally diverse amines, amino acids, and peptides with di-tert-butyl dicarbonate . The N-Boc protection is important due to the extreme stability of the N-Boc group towards catalytic hydrogenolysis and the extreme resistance to basic and nucleophilic conditions .
Peptide Synthesis
4-(N,N-Di-boc-amino)butyl bromide is used in peptide synthesis . The protection of amino groups in amino acids as N-Boc derivatives is an important strategy in peptide synthesis, as they can be easily converted into the free amines . This is also useful in Merrifield solid-phase peptide synthesis .
Ultrasound Irradiation
The compound is used in a simple, rapid, and efficient N-Boc protection of amines under ultrasound irradiation . This method is environmentally friendly and allows for highly chemoselective N-Boc protection of various aliphatic and aromatic amine derivatives under solvent-free conditions .
Synthesis of Photochemically and Thermally Reactive Azobenzene Rotaxane
4-(N,N-Di-boc-amino)butyl bromide is used in the synthesis of photochemically and thermally reactive azobenzene rotaxane . This application involves the use of the compound in the creation of complex molecular structures.
Synthesis of Indolocarbazole-Containing Rotaxane
The compound is used in the synthesis of indolocarbazole-containing rotaxane . This involves the use of the compound in the creation of complex molecular structures with potential applications in various fields.
Future Directions
Mechanism of Action
Target of Action
4-(N,N-Di-boc-amino)butyl bromide is a chemical compound used in the synthesis of various pharmacophore elements . It’s known to be used in the synthesis of n-boc-aminoalkoxyphenyl derivatives , which are precursors to pharmacophore elements for the treatment of glaucoma .
Mode of Action
It’s known that this compound can be used in the synthesis of various derivatives with potential applications as anti-hiv agents
Biochemical Pathways
Given its use in the synthesis of anti-hiv agents , it’s plausible that it may affect pathways related to viral replication.
Result of Action
Given its use in the synthesis of anti-hiv agents , it’s plausible that its action results in the inhibition of HIV replication.
properties
IUPAC Name |
tert-butyl N-(4-bromobutyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26BrNO4/c1-13(2,3)19-11(17)16(10-8-7-9-15)12(18)20-14(4,5)6/h7-10H2,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNZZVGZZNDHYBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCCCBr)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26BrNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(N,N-DI-Boc-amino)butyl bromide | |
CAS RN |
135924-07-1 |
Source
|
| Record name | di-tert-butyl (4-bromobutyl)imidodicarbonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((Trimethylsilyl)methyl)-2H-benzo[d][1,2,3]triazole](/img/structure/B6360057.png)
![1,1'-(1,1,2,2-Tetrachloroethane-1,2-diyl)bis[3-(trifluoromethyl)benzene], 95%](/img/structure/B6360085.png)
![1,1,2,2-Tetrachloro-1,2-bis[4-(trifluoromethyl)phenyl]ethane](/img/structure/B6360091.png)
![Poly[3-(octylthio)thiophene-2,5-diyl]](/img/structure/B6360100.png)
![Calix[6]hydroquinone](/img/structure/B6360106.png)
![2,3-Dihydrobenzo[b]furan-5-ylmagnesium bromide, 0.50 M in THF](/img/structure/B6360124.png)
